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Tubulozole: Core Technical Profile

The table below summarizes the key technical characteristics of tubulozole based on the search results.

Aspect Technical Details

Classification Stereoselective microtubule inhibitor; antimitotic agent [1] [2].

Mechanism of Action Binds to the colchicine domain of β-tubulin, inhibiting microtubule

polymerization [2] [3].

Stereoselectivity Tubulozole is the biologically active stereoisomer. Tubulozole-T (its

stereoisomer) shows no antimicrotubular or antitumoral activity, confirming
action is stereospecific [2].

Primary Experimental
Applications

Investigated for interaction with gamma-irradiation in murine tumor models
(MO4 fibrosarcomas, Lewis Lung carcinomas) to enhance radiation's

antitumoral effect [2].
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While full experimental protocols are not provided, the search results outline key methodologies and

findings.

In Vivo Combination Therapy Protocol

A significant finding was tubulozole's synergistic effect with radiation therapy. The experimental workflow

used to discover this is outlined below, illustrating the logical flow from treatment to mechanistic insight.

Oral administration of
Tubulozole (160 mg/kg)

Wait for 6-hour
pretreatment interval

Gamma-irradiation
(10 Gy single dose)

Analyze mitotic index

Peak mitotic index
coincides with optimal effect

Monitor tumor growth
(MO4, Lewis Lung Carcinoma)

Observe marked interactive effect
on tumor growth inhibition

Click to download full resolution via product page

Experimental workflow for tubulozole and radiation interaction in vivo. This synergistic effect was also

confirmed in a fractionated schedule (8 fractions of 2 Gy each pretreated with 80 mg/kg tubulozole) [2].
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Binding Site Analysis

Tubulozole is identified as a ligand of the colchicine binding domain on β-tubulin [3]. Research suggests

this domain contains multiple interaction zones, and ligands like tubulozole may bind to an alternate or

extended site rather than the exact colchicine pocket, which is crucial for understanding its mechanism and

potential resistance [3].

Historical Context and Modern Relevance

It is important to note that tubulozole appears in the literature primarily from the late 1980s. Its study was

pivotal in establishing:

The principle of stereoselectivity in microtubule inhibitor function [2].

The potential of combining microtubule inhibitors with radiotherapy to enhance anti-tumor efficacy [2].

While tubulozole itself may not be a current clinical candidate, the strategies it helped validate remain

highly relevant. Modern drug discovery, as mentioned in one source, continues to focus on optimizing

natural leads and designing new tubulin inhibitors, often using advanced techniques like virtual screening

and QSAR modeling to develop compounds with improved efficacy and reduced toxicity [4] [5] [6].

Suggestions for Further Research

The search results available are limited in providing complete synthetic pathways or ultra-fine mechanistic

details for tubulozole. To obtain more comprehensive technical data, you might consider:

Specialized Scientific Databases: Searching for the original full-text articles from Annals of the New
York Academy of Sciences (1986) and International Journal of Radiation Oncology (1989) cited in

these results.
Patent Literature: Exploring chemical and patent databases using "tubulozole" as a keyword, which

may yield synthesis protocols and stereochemical specifics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/3460448/
https://pubmed.ncbi.nlm.nih.gov/2912940/
https://www.sciencedirect.com/science/article/abs/pii/S1476927116303243
http://ui.adsabs.harvard.edu/abs/2021JMoSt122329204P/abstract
https://pmc.ncbi.nlm.nih.gov/articles/PMC4679534/
https://bioengineer.org/new-potent-tubulin-inhibitor-discovered-for-cancer/
https://www.smolecule.com/products/b546053#tubulozole-stereoselective-microtubule-inhibitor-discovery
https://www.smolecule.com/products/b546053#tubulozole-stereoselective-microtubule-inhibitor-discovery
https://www.smolecule.com/products/b546053#tubulozole-stereoselective-microtubule-inhibitor-discovery
https://www.smolecule.com/products/b546053#tubulozole-stereoselective-microtubule-inhibitor-discovery
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s546053?utm_src=pdf-bulk
https://www.smolecule.com/products/s546053?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/s546053?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

